(7-Methoxybenzofuran-2-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Antimicrobial Activity
Several studies have focused on synthesizing novel compounds structurally related to "(7-Methoxybenzofuran-2-yl)(3-(quinolin-2-yloxy)pyrrolidin-1-yl)methanone" and examining their antimicrobial properties:
- A study by Sunitha et al. (2017) described the synthesis of novel benzofuran-based 1,2,3-triazoles and their high antimicrobial activity.
- Patel, Agravat, and Shaikh (2011) prepared new pyridine derivatives demonstrating variable and modest activity against bacteria and fungi, showcasing the potential of such compounds in developing new antimicrobial agents (Patel et al., 2011).
Chemical Properties and Synthesis Techniques
- The electrochemical and chemical properties of related quinoquinones have been studied, establishing relationships between structure and reactivity, which could guide the synthesis of new compounds with potential biological activities (Eckert et al., 1982).
- Research on substituted benzothiazoles and pyridine derivatives has contributed to the development of compounds with potential as antitubercular agents, indicating the broader pharmaceutical applicability of such molecules (Maurya et al., 2013).
Antiviral and Anticancer Potential
- Novel benzofuran-transition metal complexes have been synthesized and tested for their HIV inhibitory activity, revealing that some compounds were more potent than standard treatments. This suggests a potential pathway for developing new antiviral therapies (Galal et al., 2010).
- A study by Rizza et al. (2016) on benzofuro[2,3-f]quinazolin-1(2H)-ones demonstrated inhibitory effects on breast cancer cell growth, highlighting the potential of structurally related compounds in cancer therapeutics (Rizza et al., 2016).
Future Directions
Properties
IUPAC Name |
(7-methoxy-1-benzofuran-2-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O4/c1-27-19-8-4-6-16-13-20(29-22(16)19)23(26)25-12-11-17(14-25)28-21-10-9-15-5-2-3-7-18(15)24-21/h2-10,13,17H,11-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APBXBYZOYFYHRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)N3CCC(C3)OC4=NC5=CC=CC=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.